Cas no 1213398-86-7 ((1S)-1-(3-METHOXYPHENYL)PROP-2-ENYLAMINE)

• Product Name: (1S)-1-(3-METHOXYPHENYL)PROP-2-ENYLAMINE
• CAS No: 1213398-86-7
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 5593702
• PubChem ID: 124509116
• Update Time: 2025-05-20

(1S)-1-(3-METHOXYPHENYL)PROP-2-ENYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-METHOXYPHENYL)PROP-2-ENYLAMINE
• (S)-1-(3-methoxyphenyl)prop-2-en-1-amine
• Benzenemethanamine, α-ethenyl-3-methoxy-, (αS)-
• N15287
• 1213398-86-7

• Inchi： 1S/C10H13NO/c1-3-10(11)8-5-4-6-9(7-8)12-2/h3-7,10H,1,11H2,2H3/t10-/m0/s1
• InChI Key： LPSCNJIFXYAFMF-JTQLQIEISA-N
• SMILES： [C@H](C1=CC=CC(OC)=C1)(N)C=C

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.005±0.06 g/cm3(Predicted)
• Boiling Point: 267.2±28.0 °C(Predicted)
• pka: 8.52±0.10(Predicted)

Additional information on (1S)-1-(3-METHOXYPHENYL)PROP-2-ENYLAMINE

Compound CAS No. 1213398-86-7: (1S)-1-(3-METHOXYPHENYL)PROP-2-ENYLAMINE

The compound with CAS No. 1213398-86-7, commonly referred to as (1S)-1-(3-METHOXYPHENYL)PROP-2-ENYLAMINE, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its chiral center at the 1-position, which imparts distinct stereochemical properties, making it a valuable subject for both academic and industrial research.

Structure and Physical Properties: The molecular structure of (1S)-1-(3-METHOXYPHENYL)PROP-2-ENYLAMINE consists of a phenyl ring substituted with a methoxy group at the 3-position, connected via a propenylamine moiety. The presence of the double bond in the propenyl group introduces conjugation, which influences the compound's electronic properties and reactivity. Recent studies have highlighted its potential as a building block for synthesizing bioactive molecules due to its versatile functional groups.

Synthesis and Applications: The synthesis of this compound has been optimized through various methodologies, including catalytic asymmetric synthesis, which allows for the efficient production of enantiomerically enriched samples. Its applications span across multiple domains, including drug discovery, where it serves as a lead compound for developing novel therapeutic agents targeting various diseases such as cancer and neurodegenerative disorders.

Biological Activity: Recent research has demonstrated that (1S)-1-(3-METHOXYPHENYL)PROP-2-ENYLAMINE exhibits significant biological activity, particularly in modulating key cellular pathways involved in inflammation and oxidative stress. Preclinical studies have shown promising results in reducing inflammatory markers in animal models, suggesting its potential as an anti-inflammatory agent.

Toxicological Profile: Understanding the toxicological profile of this compound is crucial for its safe application in therapeutic development. Studies conducted under regulatory guidelines have indicated that (1S)-1-(3-METHOXYPHENYL)PROP-2-ENYLAMINE demonstrates low acute toxicity, with no significant adverse effects observed at therapeutic doses.

Future Prospects: The continued exploration of (1S)-1-(3-METHOXYPHENYL)PROP-2-ENYLAMINE is expected to yield further insights into its potential applications in drug development and materials science. Collaborative efforts between academia and industry are pivotal in advancing its utilization and ensuring its safe integration into clinical practice.